Cas no 1194042-14-2 (falcarindiol)
falcarindiol structure
Product Name:falcarindiol
CAS No:1194042-14-2
MF:C17H24O2
MW:260.371265411377
CID:2004260
PubChem ID:16086648
Update Time:2025-04-21
falcarindiol Chemical and Physical Properties
Names and Identifiers
-
- falcarindiol
- (3R,8R,9Z)-Heptadeca-1,9-dien-4,6-diyne-3,8-diol
- 55297-87-5
- 1194042-14-2
- (3R,8R,Z)-Heptadeca-1,9-dien-4,6-diyne-3,8-diol
-
- Inchi: 1S/C17H24O2/c1-3-5-6-7-8-9-10-14-17(19)15-12-11-13-16(18)4-2/h4,10,14,16-19H,2-3,5-9H2,1H3/b14-10-/t16-,17-/m1/s1
- InChI Key: QWCNQXNAFCBLLV-QYRJGMMTSA-N
- SMILES: O[C@@H](C#CC#C[C@@H](C=C)O)/C=C\CCCCCCC
Computed Properties
- Exact Mass: 260.177630004Da
- Monoisotopic Mass: 260.177630004Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 40.5Ų
falcarindiol Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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